Cas no 1177350-52-5 (2-Cyclopentylpiperidine hydrochloride)

• Product Name: 2-Cyclopentylpiperidine hydrochloride
• CAS No: 1177350-52-5
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 5018575
• Update Time: 2025-06-14

2-Cyclopentylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOPENTYLPIPERIDINE HYDROCHLORIDE
• 2-Cyclopentylpiperidine, HCl
• 2-Cyclopentylpiperidine (HCl)
• KM4872
• 2-Cyclopentylpiperidine hydrochloride

• Inchi： 1S/C10H19N.ClH/c1-2-6-9(5-1)10-7-3-4-8-11-10;/h9-11H,1-8H2;1H
• InChI Key： BMHKGOHPFAHDRL-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCC1C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 116
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Cyclopentylpiperidine hydrochloride

Comprehensive Overview of 2-Cyclopentylpiperidine Hydrochloride (CAS 1177350-52-5): Properties, Applications, and Industry Insights

2-Cyclopentylpiperidine hydrochloride (CAS 1177350-52-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This hydrochloride salt, derived from the 2-cyclopentylpiperidine base, exhibits notable stability and solubility, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-cyclopentylpiperidine HCl synthesis," "CAS 1177350-52-5 uses," and "cyclopentylpiperidine derivatives," reflecting its growing relevance in drug discovery and material science.

The molecular structure of 2-cyclopentylpiperidine hydrochloride combines a piperidine ring with a cyclopentyl substituent, a configuration that enhances its binding affinity to biological targets. This property has led to its exploration in central nervous system (CNS) drug development, particularly for conditions like Parkinson's disease and neuropathic pain. Searches for "piperidine-based CNS drugs" and "cyclopentyl modifications in pharmacology" highlight the compound's alignment with current trends in precision medicine. Its hydrochloride form further improves bioavailability, a critical factor addressed in queries such as "salt forms of API intermediates."

From a synthetic chemistry perspective, CAS 1177350-52-5 serves as a key building block for complex molecules. Its applications extend to asymmetric catalysis and chiral auxiliary design, topics frequently searched alongside "piperidine scaffold in catalysis." The compound's stability under various pH conditions makes it suitable for "high-temperature reactions" and "multi-step synthetic routes," addressing common challenges in industrial-scale production. Recent publications have also investigated its role in designing novel ionic liquids, connecting to the trending search term "green chemistry alternatives."

Quality control of 2-cyclopentylpiperidine hydrochloride involves rigorous analytical techniques, with HPLC and NMR being the most referenced methods in literature. This aligns with industry searches for "CAS 1177350-52-5 purity standards" and "analytical validation of API intermediates." The compound typically appears as a white crystalline powder with a defined melting point range, characteristics important for formulators searching for "physical properties of pharmaceutical salts."

Emerging research directions for 1177350-52-5 include its potential in agrochemical formulations and specialty polymers, reflecting broader industry shifts toward multi-functional chemicals. These applications respond to search trends like "piperidine compounds in crop protection" and "nitrogen-containing polymer modifiers." As regulatory landscapes evolve, documentation for 2-cyclopentylpiperidine HCl now includes comprehensive safety data, addressing queries about "REACH compliance for intermediates" and "handling protocols for amine salts."

The global market for 2-cyclopentylpiperidine hydrochloride shows steady growth, particularly in regions with strong pharmaceutical manufacturing sectors. Supply chain analytics reveal increased searches for "CAS 1177350-52-5 suppliers" and "custom synthesis of cyclopentylpiperidine derivatives." Technological advancements in continuous flow chemistry have further optimized its production, a topic frequently explored alongside "process intensification in fine chemicals."

In summary, 2-cyclopentylpiperidine hydrochloride (CAS 1177350-52-5) represents a strategically important compound at the intersection of medicinal chemistry and industrial applications. Its development reflects current scientific priorities, including molecular diversity, process sustainability, and therapeutic innovation—themes consistently appearing in academic literature and patent filings. The compound's versatility ensures its continued relevance across multiple disciplines, from "small molecule drug discovery" to "advanced material engineering," making it a subject of ongoing research and commercial interest.